7-Iodo-3,5-dihydroimidazo[2,1-b]quinazolin-2(1H)-one

• IUPAC Name: 7-iodo-3,5-dihydro-1H-imidazo[2,1-b]quinazolin-2-one
• InChI: InChI=1S/C10H8IN3O/c11-7-1-2-8-6(3-7)4-14-5-9(15)13-10(14)12-8/h1-3H,4-5H2,(H,12,13,15)
• InChI Key: JJEAICNWSUWOMH-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2)I)N=C3N1CC(=O)N3
• Molecular Formula: C10H8IN3O
• DSSTOX Substance ID: DTXSID70557016
• Molecular Weight: 313.09 g/mol
• CAS RN: 108857-18-7

Description

“7-Iodo-3,5-dihydroimidazo[2,1-b]quinazolin-2(1H)-one” is a compound that belongs to the class of imidazoquinazolines. Imidazoquinazolines are known for their potential in cancer drug development.

Synthesis Analysis

The synthesis of similar compounds has been achieved by using a method involving hypervalent iodine oxidation of acetophenones with [hydroxy (tosyloxy)iodo]benzene, followed by the treatment of the resultant α-tosyloxyaceto-phenones (generated in situ) with ethylenethiourea.

Mechanism of Action

While the specific mechanism of action for “7-Iodo-3,5-dihydroimidazo[2,1-b]quinazolin-2(1H)-one” is not directly available, similar compounds have shown inhibitory activities against phosphatidylinositol 3-kinase (PI3K) and histone deacetylase (HDAC), which are known to induce multiple epigenetic modifications affecting signaling networks and act synergistically for the treatment of cancer.

Future Directions

The future directions for “7-Iodo-3,5-dihydroimidazo[2,1-b]quinazolin-2(1H)-one” could involve further exploration of its potential as a dual inhibitor of PI3K and HDAC for cancer treatment. More research is needed to fully understand its properties and potential applications.